Tetracyclines

Tetracyclines are a class of broad-spectrum antibiotics derived from the soil bacterium *Streptomyces*. They exert their antibacterial effects by binding to the 30S ribosomal subunit, thus inhibiting protein synthesis in susceptible bacteria. Tetracyclines are effective against a wide range of gram-positive and gram-negative bacteria, as well as some rickettsiae and chlamydiae. Due to their broad-spectrum activity, they have been widely used in the treatment of various infections, including respiratory tract infections, urinary tract infections, and acne. However, prolonged use or misuse can lead to adverse effects such as gastrointestinal disturbances and alterations in gut flora. It is important for patients to follow prescribed dosages and avoid potential interactions with other medications.
Tetracyclines
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